2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl)acetamide

• IUPAC Name: 2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]-N-[2-(2-hydroxyethoxy)-2-thiophen-3-ylethyl]acetamide
• InChI: InChI=1S/C20H25NO5S/c1-20(2)10-14-4-3-5-16(19(14)26-20)25-12-18(23)21-11-17(24-8-7-22)15-6-9-27-13-15/h3-6,9,13,17,22H,7-8,10-12H2,1-2H3,(H,21,23)
• InChI Key: CECPOMOVUNOEKF-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(O1)C(=CC=C2)OCC(=O)NCC(C3=CSC=C3)OCCO)C
• Molecular Formula: C20H25NO5S
• Molecular Weight: 391.5 g/mol
• CAS No.: 2034304-39-5

Description

2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl)acetamide is a high-purity synthetic compound intended for research and further manufacturing applications. This molecule is characterized by a unique hybrid structure, incorporating a 2,2-dimethyl-2,3-dihydrobenzofuran core linked via an ether and acetamide chain to a thiophene-3-yl ethyl moiety with a polar 2-hydroxyethoxy terminus. This specific molecular architecture suggests potential as a key intermediate in medicinal chemistry and drug discovery, particularly for the synthesis of more complex bioactive molecules. The 2,2-dimethyl-2,3-dihydrobenzofuran scaffold is a recognized structural motif in various chemical and pharmacological research areas . The addition of the thiophene ring, a common heterocycle in pharmaceuticals, and a flexible hydroxyethoxy spacer may be designed to influence the compound's solubility, binding affinity, and overall pharmacokinetic properties. Researchers can leverage this chemical as a building block for developing novel enzyme inhibitors, receptor modulators, or for creating targeted chemical libraries. Specifications: • CAS RN: To be assigned upon full registration. • Molecular Formula: C₂₁H₂₇NO₅S (calculated). • Molecular Weight: 405.5 g/mol (calculated). • Purity: ≥97% (by HPLC). • Storage: Sealed in dry conditions at 2-8°C. • Shipping: Ambient temperature (continental US); may vary elsewhere. Safety Information: This product is classified as a dangerous good. Please refer to the Safety Data Sheet (SDS) for comprehensive handling and hazard information. Signal Word: Warning. Hazard Statements: H302-H315-H319-H335 (Harmful if swallowed, causes skin irritation, causes serious eye irritation, may cause respiratory irritation) . Important Notice: This product is provided for research and further manufacturing use only. It is strictly not for diagnostic or therapeutic use in humans or animals, nor is it intended for personal use. Researchers should handle this material with appropriate personal protective equipment and in accordance with their institution's safety protocols.

Biological Activity

2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl)acetamide is a complex organic compound that has garnered attention in medicinal chemistry for its potential biological activities. The unique structural features of this compound suggest interactions with various biological targets, which may lead to therapeutic applications.

Chemical Structure and Properties

The molecular formula of this compound is $C_{12}H_{16}N_{2}O_{3}$, with a molecular weight of approximately 236.27 g/mol. The IUPAC name is 2-[(2,2-dimethyl-3H-benzofuran-7-yl)oxy]-N'-hydroxyethanimidamide, indicating the presence of both ether and amide functional groups that contribute to its reactivity and biological activity.

Property	Value
Molecular Formula	$C_{12}H_{16}N_{2}O_{3}$
Molecular Weight	236.27 g/mol
IUPAC Name	2-[(2,2-dimethyl-3H-benzofuran-7-yl)oxy]-N'-hydroxyethanimidamide
InChI Key	IJXLRYARTYFBNW-UHFFFAOYSA-N

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets within cells. Studies suggest that it may modulate various biochemical pathways, including those involved in inflammation and cell proliferation. The precise mechanisms are still under investigation, but potential targets include enzymes and receptors associated with regulatory pathways in cancer and autoimmune diseases.

Biological Activities

Recent research highlights several biological activities associated with this compound:

• Anticancer Activity : Preliminary studies indicate that derivatives of benzofuran compounds exhibit significant cytotoxic effects against various cancer cell lines. For instance, compounds similar to 2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(4-methoxybenzyl)acetamide have shown promise as inhibitors of NF-kB signaling pathways, which are crucial in cancer progression .
• Antiinflammatory Effects : The compound may possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. This could be beneficial in treating conditions characterized by chronic inflammation.
• Antifungal Activity : Some benzofuran derivatives have demonstrated antifungal properties in bioassays using yeast models, suggesting potential applications in treating fungal infections .

Case Studies

Several studies have investigated the biological properties of related benzofuran compounds:

• Cytotoxicity Assay : A study conducted on various benzofuran derivatives revealed that certain modifications increased their potency against tumorigenic cell lines. The study found that compounds with hydroxyl and amide functionalities showed enhanced cytotoxic effects compared to their parent structures .
• In Vivo Studies : Animal models treated with benzofuran derivatives exhibited reduced tumor growth rates and improved survival rates compared to control groups. These findings support the potential use of such compounds in cancer therapy .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Key Structural Features and Substituent Analysis

The target compound’s distinctiveness lies in its combination of thiophene , hydroxyethoxy , and dihydrobenzofuran groups. Below is a comparative analysis with structurally related acetamides:

Table 1: Structural Comparison of Acetamide Derivatives

Compound Name	Acetamide Substituents	Aromatic/ Heterocyclic Groups	Key Functional Groups	Applications
Target Compound	N-(2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl)	2,2-dimethyl-2,3-dihydrobenzofuran, thiophen-3-yl	Hydroxyethoxy, thiophene	Unknown (structural analogs suggest pesticidal potential)
Alachlor	N-(methoxymethyl), 2-chloro	2,6-diethylphenyl	Chloro, methoxymethyl	Herbicide
Thenylchlor	N-((3-methoxy-2-thienyl)methyl)	2,6-dimethylphenyl	Thienyl, methoxy	Herbicide
Compound	N-(o-tolyl)	2,2-dimethyl-2,3-dihydrobenzofuran	o-Tolyl	Crystallographic studies

Implications of Substituent Differences

• Thiophene vs. Phenyl Groups : The thiophene ring in the target compound introduces sulfur-based π-electron interactions, which may alter binding specificity compared to phenyl-containing analogs like alachlor. Thiophene’s lower electron density could reduce affinity for hydrophobic pockets in biological targets .
• Hydroxyethoxy vs.
• Dihydrobenzofuran Core : Shared with the compound in , this scaffold provides rigidity and planar aromaticity. However, the target’s acetamide side chain diverges significantly, likely impacting molecular conformation and intermolecular interactions .

NMR and Spectroscopic Comparisons

highlights that substituent-induced chemical shift changes in NMR spectra (e.g., regions A and B in Figure 6) can pinpoint structural variations. For the target compound, the hydroxyethoxy and thiophene groups would perturb chemical environments in these regions compared to analogs with methoxy or chlorinated substituents, enabling precise structural elucidation .

Physicochemical and Reactivity Trends

• LogP and Solubility : The hydroxyethoxy group likely lowers the logP (increased hydrophilicity) relative to methoxy or chloro analogs, as seen in alachlor (logP ~3.1). This could enhance environmental mobility but reduce persistence in lipid-rich environments.
• Reactivity in Lumping Strategies : Per , compounds with shared cores (e.g., dihydrobenzofuran) but divergent substituents may be grouped for reaction modeling. However, the target’s unique substituents might necessitate separate consideration in degradation or metabolic pathways .